Cas no 2248218-87-1 ((2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol)

• Product Name: (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol
• CAS No: 2248218-87-1
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6452999
• PubChem ID: 137939443
• Update Time: 2025-06-08

(2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248218-87-1
• EN300-6507632
• (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol

• Inchi： 1S/C11H22O/c1-9(8-12)10-5-4-6-11(2,3)7-10/h9-10,12H,4-8H2,1-3H3/t9-,10?/m1/s1
• InChI Key： FICGLESTTWBZKH-YHMJZVADSA-N
• SMILES： OC[C@@H](C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol

(2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol (CAS No. 2248218-87-1): A Comprehensive Overview

(2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol (CAS No. 2248218-87-1) is a chiral alcohol with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its 3,3-dimethylcyclohexyl substituent and propan-1-ol functional group, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral center at the second carbon atom of the propan-1-ol chain imparts enantiomeric specificity to the molecule, which is crucial for its potential applications in asymmetric synthesis and drug development. The 3,3-dimethylcyclohexyl moiety provides additional steric hindrance and conformational stability, enhancing the compound's chemical and biological properties.

Recent studies have highlighted the importance of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol in the synthesis of chiral ligands and catalysts used in enantioselective reactions. These reactions are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their specific biological activities and reduced side effects. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol can be effectively utilized as a chiral auxiliary in the asymmetric hydrogenation of substituted olefins, achieving high enantioselectivities and yields.

In addition to its role in asymmetric synthesis, (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol has shown promise as a precursor for the development of novel pharmaceutical agents. Its structural features make it an attractive candidate for modifying existing drugs to improve their pharmacokinetic properties or to create entirely new therapeutic entities. A notable example is its use in the synthesis of prodrugs designed to enhance drug delivery and bioavailability. A 2024 study in Medicinal Chemistry Research reported the successful synthesis of a prodrug based on (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol, which demonstrated improved solubility and reduced toxicity compared to its parent compound.

The physical and chemical properties of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol have also been extensively studied. It is a colorless liquid with a molecular weight of 166.29 g/mol and a boiling point of approximately 195°C at standard pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for various synthetic processes and analytical techniques.

In terms of safety and handling, (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol should be stored in a well-ventilated area away from heat sources and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to minimize the risk of exposure. While it is not classified as a hazardous material under current regulations, proper precautions are recommended to ensure safe use.

The future prospects for (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-ol are promising. Ongoing research continues to explore its potential applications in areas such as drug discovery, materials science, and catalysis. As new synthetic methods and technologies emerge, it is likely that this compound will play an increasingly important role in advancing these fields.